N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H22N2O2/c1-4-22(5-2)16-10-11-17(14(3)12-16)21-20(23)19-13-15-8-6-7-9-18(15)24-19/h6-13H,4-5H2,1-3H3,(H,21,23)
• InChI Key: KCBDFPPSMORIIJ-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2)C

Description

N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide, also known as U-47700, is a synthetic opioid drug that was first developed in the 1970s. It has gained popularity in recent years due to its potent analgesic and sedative effects, which make it a popular choice for recreational drug use. However, this drug has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It has been shown to have a higher affinity for this receptor than morphine, which makes it a more potent analgesic. However, it also has a higher risk of addiction and overdose.
Biochemical and Physiological Effects:
N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which is responsible for the feelings of euphoria associated with opioid use. It has also been shown to cause respiratory depression, which can lead to death in cases of overdose.

Advantages and Limitations for Lab Experiments

N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide has a number of advantages and limitations for use in lab experiments. Its potency and high affinity for the mu-opioid receptor make it a useful tool for studying the mechanisms of opioid action. However, its high risk of addiction and overdose make it a dangerous substance to work with.

Future Directions

There are a number of potential future directions for research on N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of safer and more effective opioid analgesics. Another area of interest is the development of new treatments for addiction and overdose. Additionally, there is a need for further research on the biochemical and physiological effects of N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide involves the reaction of 2-methyl-4-nitrobenzoic acid with diethylamine to form the corresponding amide. This is followed by a reduction of the nitro group to the amine using a reducing agent such as tin(II) chloride. The final step involves the cyclization of the amine with 2-chlorobenzoyl chloride to form the benzofuran ring.

Scientific Research Applications

N-[4-(diethylamino)-2-methylphenyl]-1-benzofuran-2-carboxamide has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have potent analgesic effects, which make it a promising candidate for the treatment of pain. It has also been shown to have sedative effects, which could make it useful for the treatment of anxiety and insomnia.